Cas no 1105194-56-6 (4,5-dimethyl-2-(piperazin-1-yl)-1,3-benzothiazole)

4,5-dimethyl-2-(piperazin-1-yl)-1,3-benzothiazole structure
1105194-56-6 structure
Product Name:4,5-dimethyl-2-(piperazin-1-yl)-1,3-benzothiazole
CAS No:1105194-56-6
MF:C13H17N3S
MW:247.359181165695
MDL:MFCD11986736
CID:4560658
PubChem ID:33678267
Update Time:2024-11-06

4,5-dimethyl-2-(piperazin-1-yl)-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dimethyl-2-piperazin-1-yl-1,3-benzothiazole
    • 4,5-dimethyl-2-(piperazin-1-yl)benzo[d]thiazole
    • 4,5-dimethyl-2-(piperazin-1-yl)-1,3-benzothiazole
    • G46389
    • EN300-239063
    • F2146-0094
    • 1105194-56-6
    • AKOS005207411
    • MDL: MFCD11986736
    • Inchi: 1S/C13H17N3S/c1-9-3-4-11-12(10(9)2)15-13(17-11)16-7-5-14-6-8-16/h3-4,14H,5-8H2,1-2H3
    • InChI Key: QSOATHAOBLBZEL-UHFFFAOYSA-N
    • SMILES: S1C2=CC=C(C)C(C)=C2N=C1N1CCNCC1

Computed Properties

  • Exact Mass: 247.11431873g/mol
  • Monoisotopic Mass: 247.11431873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 56.4Ų

4,5-dimethyl-2-(piperazin-1-yl)-1,3-benzothiazole Pricemore >>

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